Cas no 100447-43-6 (2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)-)
![2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)- structure](https://www.kuujia.com/scimg/cas/100447-43-6x300.png)
100447-43-6 structure
Product Name:2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)-
CAS No:100447-43-6
Molecular Formula:C33H37N3O2
Molecular Weight:507.66578
CID:164768
PubChem ID:3063305
2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)- Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)-
- 2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propenyl)- (9CI)
- 1-[1-(4-oxo-3,3-diphenylhexyl)piperidin-4-yl]-3-prop-2-enylbenzimidazol-2-one
- 2-Benzimidazolinone, 1-allyl-3-(1-(3,3-diphenyl-4-oxohexyl)-4-piperidyl)-
- 1-Allyl-3-(1-(3,3-diphenyl-4-oxohexyl)-4-piperidyl)-2-benzimidazolinone
- DTXSID60143285
- 100447-43-6
- 4-(3-Allyl-2-oxo-1-benzimidazolinyl)-1-(3,3-diphenyl-4-oxohexyl)-piperidine
-
- InChIKey: AVWSMSULFQTBPH-UHFFFAOYSA-N
- Inchi: InChI=1S/C33H37N3O2/c1-3-22-35-29-17-11-12-18-30(29)36(32(35)38)28-19-23-34(24-20-28)25-21-33(31(37)4-2,26-13-7-5-8-14-26)27-15-9-6-10-16-27/h3,5-18,28H,1,4,19-25H2,2H3
- SMILES: C=CCN1C(=O)N(C2CCN(CCC(C3=CC=CC=C3)(C(CC)=O)C3=CC=CC=C3)CC2)C2=CC=CC=C12
Computed Properties
- Exact Mass: 507.28881
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 10
- Monoisotopic Mass: 507.289
- Heavy Atom Count: 38
- Complexity: 789
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 5.8
- Topological Polar Surface Area: 43.9Ų
Experimental Properties
- LogP: 5.91930
- PSA: 43.86
- Refractive Index: 1.598
- Boiling Point: 651.1°Cat760mmHg
- Flash Point: 259.4°C
- Density: 1.146
2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)- Related Literature
-
Khansa Al-Jorani,Anja Rüther,Rukshani Haputhanthri,Glen B. Deacon,Hsiu Lin Li,Bayden R. Wood Analyst, 2018,143, 6087-6094
-
Gina S. Fiorini,Gavin D. M. Jeffries,David S. W. Lim,Christopher L. Kuyper,Daniel T. Chiu Lab Chip, 2003,3, 158-163
-
Brian Laing,Yiqiao Hu,Xin Ming Chem. Commun., 2015,51, 6678-6680
-
H. Moatassim,H. Zaari,A. El Kenz,A. Benyoussef,M. Loulidi RSC Adv., 2022,12, 8945-8952
-
Xue Cao,Congying Shao,Cheng Zhang,Mengna Liang,Yongxiang Wang,Jun Cheng,Shun Lu Anal. Methods, 2022,14, 1342-1350
-
Meiying Wu,Yuting Jiang,Mingyuan Liu,Yu Shang,Jing An Toxicol. Res., 2018,7, 465-472
-
Yundan Jiang,Wangping Xu,Wei Zhao,Juexian Cao RSC Adv., 2023,13, 8182-8189
-
Ji-Na Hao,Bing Yan J. Mater. Chem. A, 2015,3, 4788-4792
100447-43-6 (2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)-) Related Products
- 3663-80-7(2,3-dihydro-1,4-benzodioxine-2-carboxylic acid)
- 3610-36-4(2-(6-methoxy-1H-indol-3-yl)ethan-1-amine)
- 83-33-0(2,3-dihydro-1H-inden-1-one)
- 2516-92-9(1-Piperidinyloxy, 4,4'-((1,10-dioxo-1,10-decanediyl)bis(oxy))bis(2,2,6,6-tetramethyl-)
- 120-20-7(2-(3,4-Dimethoxyphenyl)ethylamine)
- 90-47-1(Xanthone)
- 108-09-8(1,3-Dimethylbutylamine)
- 4432-31-9(4-Morpholineethanesulfonic acid)
- 327-97-9(Chlorogenic acid)
- 530-46-1(4-Fluoro-4-Methylbenzophenone)
Recommended suppliers
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk
http://www.tiananbio.com/index_en.html

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent
https://www.chem960.com/company/190540/

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
http://www.hbhlykj.com/about_en.html
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
https://senfeida.en.made-in-china.com/
